molecular formula C8H15Cl2N3 B6245436 [3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, Mixture of diastereomers CAS No. 2408974-85-4

[3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, Mixture of diastereomers

Cat. No. B6245436
CAS RN: 2408974-85-4
M. Wt: 224.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride, Mixture of diastereomers” is a chemical compound with the CAS Number: 2408974-85-4 . It has a molecular weight of 224.13 . The compound is a mixture of diastereomers, which means it contains two or more stereoisomers that are not mirror images of each other.


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13N3.2ClH/c9-6-7-4-8(5-7)11-3-1-2-10-11;;/h1-3,7-8H,4-6,9H2;2*1H . This indicates that the compound consists of a cyclobutyl group attached to a methanamine group, which is further attached to a pyrazolyl group. Two chloride ions are also associated with the compound, making it a dihydrochloride.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . The compound is stable under normal temperatures and pressures .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin (or hair): Taking off immediately all contaminated clothing and washing before reuse .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride involves the reaction of cyclobutanone with hydrazine hydrate to form 3-(1H-pyrazol-1-yl)cyclobutanone, which is then reduced with sodium borohydride to form [3-(1H-pyrazol-1-yl)cyclobutyl]methanol. The methanol is then reacted with chloroacetyl chloride to form [3-(1H-pyrazol-1-yl)cyclobutyl]chloroacetate, which is then reacted with ammonia to form [3-(1H-pyrazol-1-yl)cyclobutyl]acetamide. Finally, the acetamide is reacted with formaldehyde and hydrochloric acid to form [3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride.", "Starting Materials": [ "Cyclobutanone", "Hydrazine hydrate", "Sodium borohydride", "Chloroacetyl chloride", "Ammonia", "Formaldehyde", "Hydrochloric acid" ], "Reaction": [ "Cyclobutanone is reacted with hydrazine hydrate in the presence of a catalyst to form 3-(1H-pyrazol-1-yl)cyclobutanone.", "3-(1H-pyrazol-1-yl)cyclobutanone is reduced with sodium borohydride to form [3-(1H-pyrazol-1-yl)cyclobutyl]methanol.", "[3-(1H-pyrazol-1-yl)cyclobutyl]methanol is reacted with chloroacetyl chloride in the presence of a base to form [3-(1H-pyrazol-1-yl)cyclobutyl]chloroacetate.", "[3-(1H-pyrazol-1-yl)cyclobutyl]chloroacetate is reacted with ammonia in the presence of a base to form [3-(1H-pyrazol-1-yl)cyclobutyl]acetamide.", "[3-(1H-pyrazol-1-yl)cyclobutyl]acetamide is reacted with formaldehyde and hydrochloric acid to form [3-(1H-pyrazol-1-yl)cyclobutyl]methanamine dihydrochloride." ] }

CAS RN

2408974-85-4

Molecular Formula

C8H15Cl2N3

Molecular Weight

224.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.